Cas no 1180490-57-6 (BODIPY FL L-Cystine)

• Product Name: BODIPY FL L-Cystine
• CAS No: 1180490-57-6
• MF: C₃₄H₃₆B₂N₆O₆F₄S₂-₂^.H+
• MW: 787.44
• CID: 4476619
• Update Time: 2025-10-29

BODIPY FL L-Cystine Chemical and Physical Properties

Names and Identifiers

• BODIPY FL L-Cystine

Additional information on BODIPY FL L-Cystine

Introduction to BODIPY FL L-Cystine (CAS No: 1180490-57-6)

BODIPY FL L-Cystine, a compound with the chemical identifier CAS No: 1180490-57-6, represents a significant advancement in the field of chemical and biomedical research. This innovative molecule has garnered considerable attention due to its unique structural properties and versatile applications. The BODIPY FL moiety, a type of boron dipyrromethene derivative, is renowned for its exceptional fluorescence characteristics, making it an invaluable tool in various scientific disciplines. Coupled with the incorporation of L-Cystine, a crucial amino acid derivative, this compound offers a synergistic blend of functionalities that are highly relevant to contemporary research.

The BODIPY FL component of this compound is particularly noteworthy for its broad absorption spectrum and high quantum yield, which make it an ideal candidate for fluorescence-based applications. These properties have been extensively utilized in bioimaging, where the compound serves as an effective fluorescent probe for tracking biological processes in real-time. Recent studies have demonstrated its efficacy in monitoring cellular dynamics, including protein localization and metabolic pathways. The fluorescence emitted by BODIPY FL L-Cystine is highly sensitive to environmental changes, allowing researchers to gain insights into complex biological systems with remarkable precision.

In addition to its bioimaging applications, BODIPY FL L-Cystine has shown promise in the development of novel therapeutic agents. The combination of the BODIPY FL moiety with L-Cystine provides a platform for designing molecules that can interact selectively with biological targets. This has led to the exploration of its potential in drug discovery, where it is being investigated as a lead compound for small-molecule therapeutics. The unique photophysical properties of BODIPY FL enable the design of photoactivatable probes that can be used to study protein-protein interactions and signaling pathways. Such tools are invaluable for understanding disease mechanisms and developing targeted treatments.

The structural integrity and stability of BODIPY FL L-Cystine make it suitable for a wide range of chemical modifications. Researchers have leveraged these attributes to create derivatives with enhanced functionalities, such as improved water solubility or increased resistance to photobleaching. These modifications have expanded the utility of the compound in various experimental settings, including live-cell imaging and long-term studies. The ability to tailor the properties of BODIPY FL L-Cystine allows scientists to address specific research needs, whether it be enhancing signal intensity or extending observation periods without significant degradation.

Recent advancements in synthetic chemistry have further refined the production of BODIPY FL L-Cystine, making it more accessible for widespread use. Techniques such as transition-metal-catalyzed reactions and automated synthesis protocols have enabled the efficient preparation of high-purity samples. This accessibility has democratized access to this powerful tool, allowing researchers across different disciplines to benefit from its capabilities. The ongoing development of new synthetic methods continues to push the boundaries of what is possible with this compound, opening up new avenues for exploration.

The impact of BODIPY FL L-Cystine extends beyond academic research, finding practical applications in industrial and pharmaceutical settings. Its fluorescence properties are utilized in quality control processes, where it serves as a marker for detecting contaminants or verifying product integrity. In pharmaceutical development, the compound aids in the optimization of drug formulations by providing real-time feedback on molecular interactions. These industrial applications highlight the versatility of BODIPY FL L-Cystine and its potential to contribute to advancements across multiple sectors.

As our understanding of biological systems continues to evolve, the demand for sophisticated tools like BODIPY FL L-Cystine will only increase. Ongoing research is focused on expanding its capabilities through interdisciplinary collaborations and innovative methodologies. By integrating insights from chemistry, biology, and materials science, scientists are poised to unlock new possibilities with this remarkable compound. The future holds exciting prospects for BODIPY FL L-Cystine, as it continues to play a pivotal role in shaping the frontiers of scientific discovery.